Cas no 1805681-35-9 (3-Mercapto-4-(3-oxopropyl)mandelic acid)

• Product Name: 3-Mercapto-4-(3-oxopropyl)mandelic acid
• CAS No: 1805681-35-9
• MF: C₁₁H₁₂O₄S
• MW: 240.275582313538
• CID: 4940376
• Update Time: 2025-05-19

3-Mercapto-4-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Mercapto-4-(3-oxopropyl)mandelic acid

• Inchi： 1S/C11H12O4S/c12-5-1-2-7-3-4-8(6-9(7)16)10(13)11(14)15/h3-6,10,13,16H,1-2H2,(H,14,15)
• InChI Key： AAUQOVKFFQKWBJ-UHFFFAOYSA-N
• SMILES： SC1C=C(C=CC=1CCC=O)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• XLogP3: 0.7
• Topological Polar Surface Area: 75.6

Additional information on 3-Mercapto-4-(3-oxopropyl)mandelic acid

3-Mercapto-4-(3-oxopropyl)mandelic acid (CAS No. 1805681-35-9): Properties, Applications, and Market Insights

3-Mercapto-4-(3-oxopropyl)mandelic acid (CAS No. 1805681-35-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, chemical synthesis, and material science. This compound, characterized by its unique thiol (-SH) and carbonyl (C=O) functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules and advanced materials. Its molecular structure, which combines a mandelic acid backbone with a 3-oxopropyl side chain, offers exceptional reactivity, making it a valuable tool for researchers and industrial chemists alike.

The growing interest in 3-Mercapto-4-(3-oxopropyl)mandelic acid is driven by its potential applications in drug discovery and development. Recent studies highlight its role as a key building block for peptide mimetics and enzyme inhibitors, particularly in targeting diseases such as cancer and metabolic disorders. The compound’s thiol group enables selective conjugation reactions, which are critical in the design of targeted drug delivery systems. Additionally, its carbonyl functionality allows for further derivatization, expanding its utility in combinatorial chemistry and high-throughput screening.

In the context of green chemistry and sustainability, 3-Mercapto-4-(3-oxopropyl)mandelic acid is being explored as a safer alternative to traditional reagents in organic synthesis. Its ability to participate in atom-efficient reactions aligns with the global push toward reducing hazardous waste and improving process efficiency. Researchers are also investigating its potential in biodegradable polymers, where its reactive groups can facilitate cross-linking and enhance material properties without compromising environmental safety.

From a market perspective, the demand for 3-Mercapto-4-(3-oxopropyl)mandelic acid is expected to rise, particularly in regions with strong pharmaceutical and biotechnology sectors. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and industrial laboratories. Its niche applications in proteomics and chemical biology further underscore its importance in modern scientific research.

For researchers seeking reliable sources of 3-Mercapto-4-(3-oxopropyl)mandelic acid, it is essential to verify the compound’s purity and stability, as these factors significantly impact experimental outcomes. Reputable suppliers typically provide detailed analytical data, including HPLC and NMR spectra, to ensure quality control. Storage recommendations often emphasize protection from moisture and oxidation, given the compound’s thiol sensitivity.

In summary, 3-Mercapto-4-(3-oxopropyl)mandelic acid (CAS No. 1805681-35-9) represents a cutting-edge tool for innovative research across multiple disciplines. Its unique chemical properties, combined with its alignment with sustainable chemistry trends, position it as a compound of enduring relevance. As scientific advancements continue to unfold, this molecule is poised to play a pivotal role in the development of next-generation therapeutics and materials.